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Compound of Interest
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2,2,2-Trichloro-1-morpholin-4-

ylethanone

CAS No.: 13306-60-0

Cat. No.: B078635

Get Quote

Document Control:

Subject: 4-(Trichloroacetyl)morpholine

CAS Registry Number: 13306-60-0[1][2][3]

Document Type: Technical Safety Guide & Operational Protocol

Target Audience: Medicinal Chemists, Process Safety Engineers, R&D Scientists[1]
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Parameter Detail

Product Name 4-(Trichloroacetyl)morpholine

IUPAC Name 2,2,2-Trichloro-1-(morpholin-4-yl)ethan-1-one

Synonyms

N-Trichloroacetylmorpholine; Trichloroacetic

acid morpholide; 2,2,2-Trichloro-1-

morpholinoethanone

CAS Number 13306-60-0

Molecular Formula C₆H₈Cl₃NO₂

Molecular Weight 232.49 g/mol

Structure
Morpholine ring

-acylated with a trichloroacetyl group

Research & Industrial Applications
This compound serves as a specialized electrophilic intermediate in organic synthesis.[1] Its

utility stems from the unique reactivity of the trichloroacetyl group attached to the morpholine

scaffold:[1]

Herbicide Safeners: Analogous to dichloroacetyl morpholines (e.g., flurazole precursors), this

motif is investigated for protecting crops from herbicidal damage by inducing glutathione S-

transferase activity.[1]

Fungicide Synthesis: Acts as a building block for morpholine-based fungicides (e.g.,

tridemorph analogs) where the lipophilic trichloromethyl group enhances cuticle penetration.

[1]

Haloform Reaction Precursor: The trichloroacetyl group can act as a "masked" carboxylate

or be used to transfer the trichloromethyl moiety under specific catalytic conditions.[1]

Part 2: Hazard Identification & Risk Assessment
(GHS)[1]
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Classification Logic (Derived)
Note: While a harmonized ECHA dossier is absent for this specific CAS, the following

classification is derived from Structure-Activity Relationships (SAR) with 4-

(chloroacetyl)morpholine and trichloroacetic acid.[1]

Signal Word:WARNING

Hazard Class Category Hazard Statement
Mechanism of
Toxicity

Acute Toxicity (Oral) Cat. 4
H302: Harmful if

swallowed.[1][4]

Metabolic hydrolysis

releases

trichloroacetic acid

(TCA) and morpholine

(a systemic toxin).[1]

Skin Irritation Cat. 2
H315: Causes skin

irritation.[1]

Lipophilic nature

allows dermal

penetration; hydrolysis

releases acidic

byproducts.[1]

Eye Irritation Cat. 2A
H319: Causes serious

eye irritation.[1]

Direct contact with

mucous membranes

causes immediate

protein denaturation.

[1]

STOT - Single Exp. Cat. 3

H335: May cause

respiratory irritation.[1]

[4]

Inhalation of

dust/vapors irritates

the upper respiratory

tract.[1][4]

Precautionary Overview
P261: Avoid breathing dust/fume/gas/mist/vapors.[1][4][5]
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P280: Wear protective gloves/protective clothing/eye protection (Nitrile rubber

recommended).[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][4][5]

Remove contact lenses.[1][4][5]

Part 3: Composition & Stability Profile[1]
Purity & Impurities

Assay: Typically ≥95% (GC/NMR).

Common Impurities:

Morpholine (CAS 110-91-8): Residual starting material.

Trichloroacetic Acid (CAS 76-03-9): Hydrolysis product (Corrosive).[1]

HCl: Byproduct if prepared via acid chloride route without full neutralization.[1]

Stability & Reactivity Diagram
The compound is relatively stable but possesses a labile amide bond susceptible to hydrolysis

under acidic or basic conditions.[1]
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Figure 1: Hydrolytic degradation pathway.[1] Storage in moisture-free environments is critical to

prevent the release of toxic morpholine and corrosive trichloroacetic acid.[1]
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Part 4: Handling, Storage, & Emergency
Protocols[1]
Safe Handling Workflow
Engineering Controls:

Fume Hood: Mandatory.[1] Do not handle on an open bench due to potential dust/vapor

generation.[1]

Inert Atmosphere: Store under Nitrogen or Argon if long-term stability is required

(hygroscopic tendency).[1]

Personal Protective Equipment (PPE):

Gloves: Nitrile (0.11 mm min thickness) or Fluoroelastomer for prolonged contact.[1]

Eyes: Chemical safety goggles.[1] Face shield if handling large quantities (>10g).[1]

Body: Lab coat required; Tyvek suit recommended for spill cleanup.[1]

Emergency Response (First Aid)
Eye Contact: Immediate irrigation (15 mins).[1] The lipophilic nature may make it difficult to

wash off; use copious water.[1]

Skin Contact: Wash with soap and water.[1][5] Do not use organic solvents (ethanol/DMSO)

as they may increase transdermal absorption.[1]

Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration of acidic hydrolysis

products).[1]

Spill Management Logic
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Figure 2: Step-by-step spill response protocol ensuring containment of halogenated waste.[1]
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Property Value (Experimental/Predicted)

Physical State Solid (low melting) or viscous liquid

Melting Point 45–55 °C (Estimated based on analogs)

Boiling Point >250 °C (Decomposes)

Solubility (Water) Low (Hydrolyzes slowly)

Solubility (Organic) Soluble in DCM, DMSO, Ethyl Acetate

Partition Coeff (LogP) ~1.5 (Predicted)

Flash Point >110 °C

Part 6: Toxicological Information[1]
Acute Toxicity Profile

Oral: Predicted LD50 (Rat) ~600–1000 mg/kg.[1] (Based on 4-chloroacetylmorpholine LD50).

[1]

Dermal: Predicted LD50 (Rabbit) >2000 mg/kg.[1]

Inhalation: No specific data.[1] Treat as a respiratory irritant.[1]

Chronic Effects (Carcinogenicity & Mutagenicity)[1]
Morpholine Moiety: Morpholine can nitrosate in the body to form N-nitrosomorpholine

(NMOR), a known carcinogen (IARC Group 2B).[1] Avoid co-administration with nitrosating

agents (nitrites).[1]

Trichloroacetyl Moiety: Trichloroacetic acid is a mouse liver carcinogen (peroxisome

proliferator).[1] Long-term exposure should be minimized.[1]

Part 7: Disposal & Regulatory Compliance[1]
Disposal Methodology
Do NOT dispose of down the drain.
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Method: High-temperature incineration equipped with a scrubber.[1]

Rationale: The compound contains chlorine (Cl) and nitrogen (N).[1][6][7] Incineration

generates HCl and NOx.[1] A scrubber is required to neutralize acid gases.[1]

Waste Code: Halogenated Organic Solvents/Solids.[1]

Transport Information (Non-Mandatory)
DOT (US): Not regulated as a dangerous good (unless in bulk where RQ applies).[1]

IATA: Not restricted (Check specific airline carrier rules for "Chemicals, n.o.s.").[1]

References
National Institutes of Health (NIH) - PubChem.Compound Summary: 4-

(Chloroacetyl)morpholine (Analog Data).[1] Retrieved from [Link][1]

ECHA (European Chemicals Agency).Registration Dossier: Trichloroacetic acid (Hydrolysis

Product).[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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